1-[(4-Aminophenyl)sulfanyl]-3-(4-chlorophenyl)acetone

• IUPAC Name: 1-(4-aminophenyl)sulfanyl-3-(4-chlorophenyl)propan-2-one
• InChI: InChI=1S/C15H14ClNOS/c16-12-3-1-11(2-4-12)9-14(18)10-19-15-7-5-13(17)6-8-15/h1-8H,9-10,17H2
• InChI Key: FHGZJOUMDWOUAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)CSC2=CC=C(C=C2)N)Cl
• Molecular Formula: C15H14ClNOS
• Molecular Weight: 291.8 g/mol
• CAS No.: 882081-37-0

Description

1-[(4-Aminophenyl)sulfanyl]-3-(4-chlorophenyl)acetone is a useful research compound. Its molecular formula is C15H14ClNOS and its molecular weight is 291.79. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Radiopharmaceutical Applications

The compound's derivatives have been explored for potential use in radiopharmaceutical applications, specifically for imaging COX-1 and COX-2 isoforms by positron emission tomography. However, studies like those conducted by Fujisaki et al. (2005) have indicated that some derivatives may not be suitable for in vivo biomarkers of COX enzymes due to significant non-specific binding Fujisaki et al., 2005.

2. Metabolic Pathway Investigations

Research has investigated the metabolic transformation of related compounds, shedding light on the complex metabolic pathways of certain carcinogenic arylamines and their interactions with the intestinal microflora. Studies like those by Okumura et al. (1995) have highlighted the role of intestinal microflora in forming N-acyl derivatives from arylamines, which could provide insights into the metabolism of similar compounds Okumura et al., 1995.

3. Exploring Anti-inflammatory and Gastroprotective Properties

The synthesis and evaluation of chalcones, a class of compounds related to 1-[(4-Aminophenyl)sulfanyl]-3-(4-chlorophenyl)acetone, have demonstrated potential anti-inflammatory and gastroprotective activities. Studies like the one by Okunrobo et al. (2006) have revealed that certain chalcones can be effective inhibitors of carrageenan-induced rat paw edema and have significant gastroprotective activity Okunrobo et al., 2006.

4. Hepatoprotective Agent Synthesis

The synthesis of sulfanyl-substituted compounds, structurally analogous to SAM (S-adenosyl-L-methionine), has been explored for their hepatoprotective properties. Akhmetova et al. (2018) conducted research on sulfanyl derivatives of diketones and azoles, indicating the potential of these compounds, including metal complexes, as effective hepatoprotective agents Akhmetova et al., 2018.